Cas no 1098639-84-9 (N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1098639-84-9
• MF: C₁₉H₁₇N₃O₄S₃
• MW: 447.550980329514
• CID: 5471013
• Update Time: 2025-09-28

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C19H17N3O4S3/c23-18(13-6-3-9-22(13)29(24,25)16-8-4-10-27-16)21-19-20-17-12-5-1-2-7-14(12)26-11-15(17)28-19/h1-2,4-5,7-8,10,13H,3,6,9,11H2,(H,20,21,23)
• InChI Key： PBBOIEAERAVXOD-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1=NC2C3=C(OCC=2S1)C=CC=C3)=O

Additional information on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide: A Comprehensive Overview

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1098639-84-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chromeno-thiazole core and a thiophene sulfonyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chromeno-thiazole scaffold is a versatile and bioactive core that has been extensively studied for its diverse pharmacological properties. It has been reported to exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. The presence of the thiophene sulfonyl group further enhances the compound's biological profile by modulating its pharmacokinetic properties and improving its solubility and stability.

Recent studies have highlighted the potential of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-cancer activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are crucial for cancer cell proliferation and survival.

In addition to its anti-cancer properties, N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide has also shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California revealed that this compound can effectively protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

The structural optimization of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide has been a focus of recent research efforts. Scientists have explored various modifications to enhance its potency and selectivity. For example, substituting different functional groups on the chromeno-thiazole core or modifying the thiophene sulfonyl moiety can lead to compounds with improved biological activities and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising therapeutic effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1098639-84-9) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique structural features and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry.